Cas no 891108-06-8 (1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 891108-06-8
• MF: C₂₂H₂₁N₇OS
• MW: 431.513441801071
• CID: 6479566
• Update Time: 2025-07-14

1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• Ethanone, 1-(4-phenyl-1-piperazinyl)-2-[[6-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-

• Inchi： 1S/C22H21N7OS/c30-21(28-13-11-27(12-14-28)18-6-2-1-3-7-18)16-31-22-25-24-20-9-8-19(26-29(20)22)17-5-4-10-23-15-17/h1-10,15H,11-14,16H2
• InChI Key： OUEZROICKLNEOV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1N2C(=NN=1)C=CC(C1=CC=CN=C1)=N2

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 2.90±0.10(Predicted)

Additional information on 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

Comprehensive Overview of 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 891108-06-8)

The compound 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 891108-06-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a phenylpiperazine moiety linked to a triazolopyridazine core via a sulfanyl ethanone bridge, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the prevalence of phenylpiperazine derivatives in neuropharmacology.

In recent years, the demand for novel heterocyclic compounds like 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one has surged due to their versatility in medicinal chemistry. This compound’s unique triazolopyridazine scaffold is often associated with kinase inhibition, a hot topic in cancer research. Additionally, its pyridinyl and phenylpiperazinyl groups are frequently explored for their GPCR modulation properties, aligning with current trends in neurodegenerative disease therapeutics.

The synthesis of CAS No. 891108-06-8 involves multi-step organic reactions, including cyclization and sulfanylation strategies. Its molecular weight and logP values suggest moderate solubility, making it suitable for in vitro assays. Researchers often query its spectroscopic data (e.g., NMR, HPLC) and stability under physiological conditions, reflecting the compound’s relevance in preclinical studies.

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Ongoing studies focus on optimizing the pharmacokinetic profile of 891108-06-8, particularly its blood-brain barrier permeability. The compound’s triazole and pyridazine rings are known to enhance binding affinity to dopamine receptors, a feature widely discussed in schizophrenia research. Furthermore, its potential as a multi-target ligand aligns with the growing trend toward polypharmacology in drug development.

In summary, 1-(4-phenylpiperazin-1-yl)-2-{6-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one represents a compelling case study in rational drug design. Its intricate architecture and bioisosteric elements offer fertile ground for innovation, addressing unmet needs in neurological and oncological therapeutics. As research progresses, this compound may emerge as a cornerstone in small-molecule discovery pipelines.